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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on using Apiezon® L grease to address vacuum
leaks in their experimental setups.

Troubleshooting Guide: Addressing Vacuum Leaks
Issue: My high vacuum system is failing to reach the desired pressure.

This is a common indication of a vacuum leak. Follow this guide to identify and resolve the
Issue.

Step 1: Initial System Check

e Symptom: The vacuum pump is running continuously, but the system pressure remains high
or drops very slowly.

» Action:
o Ensure all clamps and fittings are secure.
o Visually inspect all glassware and components for obvious cracks or damage.
o Verify that all valves are in the correct positions.

Step 2: Locating the Leak
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If the initial check does not resolve the issue, a more systematic leak detection process is
required.

e Method 1: The Solvent Method (for larger leaks)

o Procedure: While the system is under vacuum, carefully apply a small amount of a volatile
solvent (e.g., acetone or isopropanol) to suspected leak points such as joints, seals, or
feedthroughs.

o Indication: A sudden fluctuation or increase in pressure on the vacuum gauge indicates the
location of the leak as the solvent is drawn into the system.

e Method 2: Helium Mass Spectrometry (for small to very small leaks)

o Procedure: This is the most sensitive method. It involves connecting a helium leak
detector to the vacuum system and spraying a fine jet of helium gas over suspected leak

areas.

o Indication: The mass spectrometer will detect the presence of helium atoms entering the
system through the leak, providing a precise location.

Step 3: Applying Apiezon® L Grease for a Temporary Seal

Once the leak has been located, Apiezon® L grease can be used as a temporary but effective
seal.

e When to Use Apiezon® L Grease: It is ideal for sealing ground glass joints, O-rings, and
small cracks in glassware at ambient temperatures (10-30°C).[1][2] It is not recommended
for applications where temperatures will exceed 30°C.

e Procedure:
o Safety First: Wear clean, lint-free gloves to prevent contamination of the surfaces.

o Surface Preparation: Ensure the surfaces to be sealed are meticulously clean and dry.
Remove any old grease, dirt, or debris using a suitable solvent.[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.agarscientific.com/apiezon-l-grease
https://incurelab.com/wp/how-to-apply-high-vacuum-grease-a-professionals-guide-to-flawless-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Application: Apply a very thin, uniform film of Apiezon® L grease to one of the mating
surfaces. The goal is to achieve a translucent "sheen," not a thick, opaque layer.[3] Using
too much grease can trap air and become a source of virtual leaks.[3][4]

o Assembly: Join the components and gently rotate them to spread the grease evenly,
creating a continuous seal. Excess grease should be pushed outwards, away from the
vacuum side of the system.[3]

o Cleanup: Wipe away any excess grease from the exterior of the joint.
Step 4: Verifying the Repair

e Action: Evacuate the system and monitor the pressure. If the system now reaches and holds
the desired vacuum level, the leak has been successfully sealed.

e Follow-up: For a permanent solution, especially for cracks in glassware or damaged
components, replacement of the faulty part is recommended. Using grease to seal cracks is
a temporary measure.

Frequently Asked Questions (FAQs)
Q1: What are the key properties of Apiezon® L grease?

Al: Apiezon® L is a silicone and halogen-free hydrocarbon grease with an extremely low vapor
pressure, making it suitable for ultra-high vacuum applications.[1][5][6] It provides excellent
lubrication and has a powerful "gettering” action, meaning it absorbs chemical impurities on
metal and glass surfaces.[1][5][6]

Q2: Can | use Apiezon® L grease at high temperatures?

A2: No, Apiezon® L grease is designed for use at ambient temperatures, typically between 10
and 30°C.[1] For higher temperature applications, other products like Apiezon® H grease are
more suitable.[1]

Q3: Is Apiezon® L grease a permanent solution for a vacuum leak?

A3: While highly effective for sealing joints and O-rings, using grease to fix a crack should be
considered a temporary solution.[7][8][9] For long-term reliability, the damaged component
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should be repaired or replaced.
Q4: How do I clean off Apiezon® L grease?

A4: Excess grease can be wiped away with a clean, lint-free cloth. Residues can be removed
with hydrocarbon solvents such as toluene or xylene.[10]

Q5: What materials are incompatible with Apiezon® L grease?

A5: Due to its hydrocarbon base, Apiezon® L grease is not compatible with EPDM, EPR, butyl
rubber, and PVC seals.[10][11] It is compatible with a wide range of other materials, including
Viton, silicone, and nitrile.[1][11]

Data Presentation

Table 1: Properties of Apiezon® L Grease

Property Value

Vapor Pressure @ 20°C 7 x 1071 Torr
Typical Working Temperature Range 10 to 30°C
Base Type Hydrocarbon
Silicone & Halogen Free Yes

Good with most materials except EPDM, EPR,

Chemical Compatibility Butvl rubb d PVC
utyl rubber, an

Experimental Protocols

Protocol 1: Helium Mass Spectrometer Leak Detection
o Objective: To precisely locate small leaks in a high vacuum system.

e Materials: High vacuum system, helium mass spectrometer leak detector, helium gas
cylinder with a fine-nozzle regulator.

e Methodology:
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1. Connect the helium mass spectrometer to a suitable port on the vacuum system.
2. Evacuate the system to the base pressure of the leak detector.
3. Calibrate the leak detector according to the manufacturer's instructions.

4. Starting from the highest point of the vacuum system, slowly and methodically spray a
small amount of helium gas around all potential leak points (e.g., flanges, welds,
feedthroughs, glass joints).

5. Monitor the leak detector's output. A sharp increase in the helium signal indicates the
location of a leak.

6. Once a leak is identified, mark its location for repair.

7. Allow the system to pump out the excess helium before proceeding to test other areas.

Mandatory Visualization
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Troubleshooting Workflow for Vacuum Leaks
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Caption: Troubleshooting workflow for identifying and temporarily fixing vacuum leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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